![molecular formula C9H13ClN2O B8420079 3-[(2-Amino-5-chlorophenyl)amino]-1-propanol](/img/structure/B8420079.png)
3-[(2-Amino-5-chlorophenyl)amino]-1-propanol
Cat. No. B8420079
M. Wt: 200.66 g/mol
InChI Key: UNAOKEZLKCGJLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04377578
Procedure details
A mixture of 40 parts of 3-[(2-amino-5-chlorophenyl)amino]-1-propanol, 87 parts of sodium α-hydroxycyclohexanemethanesulfonate and 200 parts of ethanol is stirred and refluxed for 10 minutes. The reaction mixture is diluted with water and the solvent is evaporated. The residue is extracted a few times with trichloromethane. The combined extracts are dried, filtered and evaporated. The oily residue is triturated in 2,2'-oxybispropane: a sticky tar precipitates. The 2,2'-oxybispropane is decanted and upon stirring at room temperature, the product is allowed to precipitate. It is filtered off and dried, yielding 6-chloro-2-cyclohexyl-1H-benzimidazole-1-propanol; mp. 120.1° C.
[Compound]
Name
40
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][C:5]([Cl:8])=[CH:4][C:3]=1[NH:9][CH2:10][CH2:11][CH2:12][OH:13].O[CH:15]([CH:20]1[CH2:25][CH2:24][CH2:23][CH2:22][CH2:21]1)S([O-])(=O)=O.[Na+].C(O)C>O>[Cl:8][C:5]1[CH:6]=[CH:7][C:2]2[N:1]=[C:15]([CH:20]3[CH2:25][CH2:24][CH2:23][CH2:22][CH2:21]3)[N:9]([CH2:10][CH2:11][CH2:12][OH:13])[C:3]=2[CH:4]=1 |f:1.2|
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Inputs
Step One
[Compound]
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Name
|
40
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
NC1=C(C=C(C=C1)Cl)NCCCO
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
OC(S(=O)(=O)[O-])C1CCCCC1.[Na+]
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Name
|
|
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Quantity
|
0 (± 1) mol
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Type
|
reactant
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Smiles
|
C(C)O
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Step Two
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Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
O
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Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
is stirred
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|
Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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refluxed for 10 minutes
|
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Duration
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10 min
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent is evaporated
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The residue is extracted a few times with trichloromethane
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The combined extracts are dried
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
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evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The oily residue is triturated in 2,2'-oxybispropane
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
a sticky tar precipitates
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The 2,2'-oxybispropane is decanted
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STIRRING
|
Type
|
STIRRING
|
|
Details
|
upon stirring at room temperature
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to precipitate
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
It is filtered off
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C=CC2=C(N(C(=N2)C2CCCCC2)CCCO)C1
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
